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Compound of Interest

Compound Name: 4-Methoxy-3-methylphenol
CAS No.: 14786-82-4
Cat. No.: B082514
Get Quote
. J

For Immediate Release

This technical guide provides a comprehensive overview of the spectroscopic data for 4-
Methoxy-3-methylphenol (CAS No. 14786-82-4), a key intermediate in various chemical
syntheses. This document is intended for researchers, scientists, and professionals in drug
development, offering a detailed analysis of its Nuclear Magnetic Resonance (NMR), Infrared
(IR), and Mass Spectrometry (MS) data.

Chemical Structure and Properties

4-Methoxy-3-methylphenol, with the chemical formula CsH1002, has a molecular weight of
approximately 138.16 g/mol . Its structure consists of a phenol ring substituted with a methoxy
group at position 4 and a methyl group at position 3.

Spectroscopic Data Summary

The following tables summarize the key spectroscopic data obtained for 4-Methoxy-3-
methylphenol.
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Nuclear Magnetic Resonance (NMR) Spectroscopy

IH NMR (Proton NMR) Data

Chemical Shift (8)

Multiplicity Integration Assignment
Ppm
Predicted
) Aromatic Protons (H-
~6.7-6.9 Multiplet 3H
2, H-5, H-6)
) Phenolic Hydroxyl
~4.8-5.5 Singlet (broad) 1H
Proton (-OH)
) Methoxy Protons (-
~3.8 Singlet 3H
OCHs)
~2.2 Singlet 3H Methyl Protons (-CHs)
13C NMR (Carbon NMR) Data
Chemical Shift (6) ppm Assignment
Predicted
~150-155 C-4 (Carbon attached to -OCH?5)
~145-150 C-1 (Carbon attached to -OH)
~125-130 C-3 (Carbon attached to -CHs)
~115-125 Aromatic CH Carbons (C-2, C-5, C-6)
~55-60 Methoxy Carbon (-OCHs)
~15-20 Methyl Carbon (-CH3)

Infrared (IR) Spectroscopy
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Wavenumber (cm~?) Intensity Assignment

3600-3200 Strong, Broad O-H Stretch (Phenolic)

3100-3000 Medium C-H Stretch (Aromatic)

2960-2850 Medium C-H Stretch (Aliphatic -CHs, -

OCHs)

1600-1585, 1500-1400 Strong C=C Stretch (Aromatic Ring)

1260-1200 Strong C-0O Stretch (Aryl Ether)

1230-1140 Strong C-0O Stretch (Phenol)
Mass Spectrometry (MS)

m/z Ratio Relative Intensity Assignment

138 High [M]* (Molecular lon)[1]

123 High [M-CH3]*[1]

67 Medium [CsH7]*[1]

Experimental Protocols

Detailed methodologies for the acquisition of the spectroscopic data are outlined below.

NMR Spectroscopy

A sample of 4-Methoxy-3-methylphenol (5-10 mg) is dissolved in a deuterated solvent (e.g.,
CDClIs, 0.5-0.7 mL) in a 5 mm NMR tube. Tetramethylsilane (TMS) is used as an internal
standard (0 ppm). *H and 3C NMR spectra are recorded on a 400 MHz or higher field NMR
spectrometer. For 1H NMR, standard acquisition parameters are used. For 3C NMR, a proton-

decoupled sequence is employed to obtain singlets for all carbon atoms.

Infrared (IR) Spectroscopy

The IR spectrum is obtained using a Fourier Transform Infrared (FT-IR) spectrometer. For a

solid sample, a KBr (potassium bromide) pellet is prepared by grinding a small amount of the
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sample with dry KBr and pressing the mixture into a thin, transparent disk. Alternatively, a thin
film of the sample can be prepared on a salt plate (e.g., NaCl or KBr) from a solution in a
volatile solvent. The spectrum is recorded in the range of 4000-400 cm~1.

Mass Spectrometry (MS)

Mass spectral data is acquired using a Gas Chromatography-Mass Spectrometry (GC-MS)
system. The sample is introduced into the GC, which separates it from any impurities. The
separated compound then enters the mass spectrometer. Electron lonization (El) at 70 eV is a
common method for generating ions. The mass analyzer separates the ions based on their
mass-to-charge ratio (m/z), and a detector records their abundance.

Visualizations

The following diagrams illustrate the logical flow of spectroscopic analysis and the relationship
between the different techniques.
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Caption: Workflow of Spectroscopic Analysis.
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Caption: Relationship between Spectroscopic Data and Molecular Structure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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